Cas no 244221-70-3 (2-Butanone, 1-(2-benzothiazolylthio)-)

• Product Name: 2-Butanone, 1-(2-benzothiazolylthio)-
• CAS No: 244221-70-3
• MF: C₁₁H₁₁NOS₂
• MW: 237.341140031815
• CID: 5260786
• Update Time: 2025-06-10

2-Butanone, 1-(2-benzothiazolylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(2-benzothiazolylthio)-
• 1-(Benzo[d]thiazol-2-ylthio)butan-2-one

• Inchi： 1S/C11H11NOS2/c1-2-8(13)7-14-11-12-9-5-3-4-6-10(9)15-11/h3-6H,2,7H2,1H3
• InChI Key： MOXNZCQICORATE-UHFFFAOYSA-N
• SMILES： C(SC1=NC2=CC=CC=C2S1)C(=O)CC

Additional information on 2-Butanone, 1-(2-benzothiazolylthio)-

Introduction to 2-Butanone, 1-(2-benzothiazolylthio) and Its CAS No. 244221-70-3 in Modern Chemical Research

The compound 2-Butanone, 1-(2-benzothiazolylthio), identified by the CAS number 244221-70-3, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic compound, featuring a benzothiazole moiety linked to a butanone backbone, has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and material science. The benzothiazole ring, known for its stability and biological activity, combined with the reactive nature of the ketone group, makes this molecule a promising candidate for further exploration.

Recent advancements in synthetic methodologies have enabled the efficient preparation of derivatives of 2-Butanone, 1-(2-benzothiazolylthio), opening new avenues for drug discovery. The structural motif is particularly intriguing because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its potential in modulating enzyme activity, which is crucial for developing novel therapeutic agents targeting various diseases.

In the realm of pharmaceutical research, the benzothiazole component of this compound has been extensively studied for its antimicrobial and anti-inflammatory properties. Researchers have leveraged its structural framework to develop compounds that exhibit potent activity against resistant bacterial strains. The presence of the thio group further enhances its reactivity, allowing for post-synthetic modifications that can fine-tune its pharmacological profile. This adaptability makes 2-Butanone, 1-(2-benzothiazolylthio) a valuable building block in medicinal chemistry.

Moreover, the butanone moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. By integrating this functional group with the benzothiazole core, chemists have been able to create derivatives that are more readily absorbed by biological systems. This has led to promising results in preclinical trials where these compounds have shown efficacy in models of neurological disorders and cancer.

TheCAS number 244221-70-3 serves as a unique identifier for this specific chemical entity, facilitating accurate documentation and communication within the scientific community. The standardized nomenclature ensures that researchers worldwide can reliably refer to and replicate experiments involving this compound. This level of precision is essential for advancing chemical synthesis and drug development processes.

Recent publications highlight the role of 2-Butanone, 1-(2-benzothiazolylthio) in developing novel materials with applications beyond pharmaceuticals. For example, its derivatives have been explored as intermediates in the synthesis of polymers with unique mechanical properties. The ability to incorporate functional groups like benzothiazole into polymer backbones has led to materials with improved durability and thermal stability, making them suitable for use in high-performance coatings and adhesives.

In conclusion, the compound 2-Butanone, 1-(2-benzothiazolylthio) (CAS No. 244221-70-3) represents a significant advancement in chemical research with broad implications for medicine and materials science. Its unique structural features and reactivity make it a versatile tool for designing innovative therapeutics and functional materials. As synthetic techniques continue to evolve, the potential applications of this compound are likely to expand further, driving progress across multiple scientific disciplines.